Chromatographic Selectivity vs. Ropinirole API and Other Impurities: UHPLC Resolution and Relative Retention Time Data
In a validated UHPLC method employing an Acquity UPLC BEH C8 column, 3-amino-2-methyl-N,N-dipropylbenzeneethanamine (reported as impurity C in the European Pharmacopoeia framework) exhibited a relative retention time (RRT) ranging from 1.54 to 2.80 relative to ropinirole, depending on chromatographic conditions [1]. This chromatographic behavior is distinct from other ropinirole process-related impurities (A, B, D, E, F, G, H), which display different RRT values and resolution characteristics. Critically, impurity C demonstrated a tendency to co-elute with an unknown degradation impurity under suboptimal conditions, necessitating specific optimization of column temperature (35–55 °C), methanol ratio in mobile phase B (20–40%), and gradient slope (0.8–2.4%/min) to achieve baseline resolution [1]. The resolution between impurity C and the unknown degradation impurity (R5) was one of six critical method attributes (CMAs) used to define the method design space, underscoring the unique chromatographic challenge posed by this specific impurity relative to other ropinirole impurities [1].
| Evidence Dimension | UHPLC relative retention time (RRT) vs. ropinirole API and resolution from co-eluting degradation impurity |
|---|---|
| Target Compound Data | RRT range: 1.54–2.80 (relative to ropinirole); resolution (R5) from unknown degradation impurity: baseline-resolved only within specific design space |
| Comparator Or Baseline | Ropinirole API (RRT = 1.00); other ropinirole impurities A, B, D, E, F, G, H with distinct RRT values; unknown degradation impurity co-eluting with impurity C |
| Quantified Difference | RRT differs from ropinirole by factor of 1.54–2.80; co-elution resolved only under optimized conditions (distinct from impurities E/H pair and G/B pair) |
| Conditions | Acquity UPLC BEH C8 column; buffer molarity 10–40 mM, pH 2.0–3.0; column temperature 35–55 °C; methanol in mobile phase B 20–40%; gradient slope 0.8–2.4%/min |
Why This Matters
Procurement of the exact impurity reference standard with verified chromatographic identity is essential because its unique RRT and co-elution behavior cannot be replicated by any other ropinirole impurity, directly impacting method validation success rates in ANDA submissions.
- [1] Tumpa, A. et al. (2020). Developing an Improved UHPLC Method for Efficient Determination of European Pharmacopeia Process-Related Impurities in Ropinirole Hydrochloride Using Analytical Quality by Design Principles. Molecules, 25(11), 2691. DOI: 10.3390/molecules25112691 View Source
